Cas no 2098116-66-4 (ethyl 6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxylate)

• Product Name: ethyl 6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxylate
• CAS No: 2098116-66-4
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 5726280
• PubChem ID: 121205062
• Update Time: 2025-10-08

ethyl 6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-(2-methylimidazol-1-yl)pyridazine-3-carboxylate
• 2098116-66-4
• ethyl 6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxylate
• F1967-2250
• AKOS026713594

• Inchi： 1S/C11H12N4O2/c1-3-17-11(16)9-4-5-10(14-13-9)15-7-6-12-8(15)2/h4-7H,3H2,1-2H3
• InChI Key： HNCIGZPEXXERNZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(N=N1)N1C=CN=C1C)=O

Computed Properties

• Exact Mass: 232.09602564g/mol
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.9Ų

Additional information on ethyl 6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxylate

Comprehensive Overview of Ethyl 6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxylate (CAS No. 2098116-66-4)

Ethyl 6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxylate (CAS No. 2098116-66-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridazine core with a 2-methylimidazole substituent, making it a versatile intermediate for synthesizing biologically active derivatives. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for imidazole- and pyridazine-based compounds has surged, driven by their applications in medicinal chemistry. The ethyl carboxylate moiety in this compound enhances its solubility and reactivity, facilitating further derivatization. This aligns with the growing trend of "fragment-based drug design," where small molecular fragments like ethyl 6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxylate serve as building blocks for more complex structures. Such approaches are frequently discussed in forums and publications focused on AI-driven drug discovery and high-throughput screening.

The compound's CAS number 2098116-66-4 is often searched alongside terms like "synthetic methodology," "structure-activity relationship (SAR)," and "scalable production," reflecting industry priorities. Its stability under mild conditions makes it suitable for green chemistry applications, a hot topic in sustainable pharmaceutical manufacturing. Additionally, its imidazole ring is a key pharmacophore in antifungal and antiviral agents, linking it to ongoing research into infectious disease therapeutics.

From a technical perspective, ethyl 6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxylate exhibits favorable physicochemical properties, including moderate logP values and hydrogen-bonding capacity, which are critical for bioavailability. These attributes are frequently analyzed in computational chemistry studies, another area of high interest among researchers leveraging machine learning for molecular property prediction. The compound's NMR and MS spectra data are well-documented, aiding in quality control during large-scale synthesis.

In agrochemical contexts, derivatives of this compound have shown promise as plant growth regulators and pesticide intermediates. The pyridazine scaffold is known to interact with plant hormone pathways, a subject gaining traction due to global food security challenges. Patent databases reveal innovative formulations incorporating this moiety, often optimized for environmental compatibility—a priority aligned with regulatory trends like the EU's Green Deal.

Future directions for CAS 2098116-66-4 include exploring its role in catalysis and material science, particularly in designing metal-organic frameworks (MOFs) or conductive polymers. Such interdisciplinary applications resonate with searches for "multifunctional heterocycles" and "smart materials." As synthetic protocols evolve—especially those emphasizing atom economy and microwave-assisted reactions—this compound's commercial relevance is expected to grow.

In summary, ethyl 6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxylate represents a compelling case study in the convergence of medicinal chemistry, sustainability, and advanced manufacturing. Its adaptability to diverse research needs ensures continued visibility in academic and industrial discourse, particularly in domains prioritizing molecular innovation and process optimization.